Cas no 1270507-17-9 (2-{4-(trifluoromethyl)sulfanylphenyl}pyrrolidine)

• Product Name: 2-{4-(trifluoromethyl)sulfanylphenyl}pyrrolidine
• CAS No: 1270507-17-9
• MF: C₁₁H₁₂F₃NS
• MW: 247.279891967773
• CID: 6438559
• PubChem ID: 129945325
• Update Time: 2025-10-28

2-{4-(trifluoromethyl)sulfanylphenyl}pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-{4-(trifluoromethyl)sulfanylphenyl}pyrrolidine
• EN300-1934615
• 2-{4-[(trifluoromethyl)sulfanyl]phenyl}pyrrolidine
• 1270507-17-9

• Inchi： 1S/C11H12F3NS/c12-11(13,14)16-9-5-3-8(4-6-9)10-2-1-7-15-10/h3-6,10,15H,1-2,7H2
• InChI Key： FJKIXSIBXZIWHR-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=CC=1)C1CCCN1

Computed Properties

• Exact Mass: 247.06425505g/mol
• Monoisotopic Mass: 247.06425505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-{4-(trifluoromethyl)sulfanylphenyl}pyrrolidine

Recent Advances in the Study of 2-{4-(Trifluoromethyl)sulfanylphenyl}pyrrolidine (CAS: 1270507-17-9)

The compound 2-{4-(trifluoromethyl)sulfanylphenyl}pyrrolidine (CAS: 1270507-17-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the importance of the trifluoromethylsulfanyl (SCF3) group in medicinal chemistry, as it can enhance the metabolic stability and lipophilicity of drug molecules. The incorporation of this group into the pyrrolidine scaffold, as seen in 2-{4-(trifluoromethyl)sulfanylphenyl}pyrrolidine, has been explored for its potential to modulate biological targets, particularly in the central nervous system (CNS).

A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 2-{4-(trifluoromethyl)sulfanylphenyl}pyrrolidine exhibits high affinity for serotonin receptors, specifically the 5-HT2A subtype. This finding suggests its potential utility in the treatment of neuropsychiatric disorders such as schizophrenia and depression. The compound's ability to cross the blood-brain barrier (BBB) was also confirmed, further supporting its CNS applicability.

In addition to its CNS activity, recent research has explored the compound's potential as an anti-inflammatory agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2-{4-(trifluoromethyl)sulfanylphenyl}pyrrolidine inhibits the production of pro-inflammatory cytokines in vitro, suggesting a possible role in treating inflammatory diseases. The mechanism of action appears to involve modulation of the NF-κB signaling pathway.

The synthetic routes to 2-{4-(trifluoromethyl)sulfanylphenyl}pyrrolidine have also been optimized in recent years. A novel catalytic method using palladium nanoparticles was reported in Advanced Synthesis & Catalysis (2023), offering improved yields and reduced environmental impact compared to traditional methods. This advancement could facilitate larger-scale production for further preclinical studies.

Despite these promising findings, challenges remain in the development of 2-{4-(trifluoromethyl)sulfanylphenyl}pyrrolidine as a therapeutic agent. Current research is focusing on improving its selectivity profile and reducing potential off-target effects. Several analogs are being synthesized and evaluated to establish structure-activity relationships (SAR) that could lead to more optimized drug candidates.

Looking forward, the unique properties of 2-{4-(trifluoromethyl)sulfanylphenyl}pyrrolidine make it a compelling subject for continued research. Its dual potential in CNS disorders and inflammatory conditions positions it as a versatile scaffold for drug discovery. Future studies are expected to explore its pharmacokinetic properties in greater depth and investigate its efficacy in animal models of disease.